Cas no 162035-84-9 (1,2-Benzisoxazol-3(2H)-one,5-ethenyl-)

1,2-Benzisoxazol-3(2H)-one,5-ethenyl- structure
162035-84-9 structure
Product Name:1,2-Benzisoxazol-3(2H)-one,5-ethenyl-
CAS No:162035-84-9
MF:C9H7NO2
MW:161.157382249832
CID:109874
Update Time:2022-07-26

1,2-Benzisoxazol-3(2H)-one,5-ethenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-3(2H)-one,5-ethenyl-
    • 1,2-Benzisoxazol-3(2H)-one,5-ethenyl-(9CI)
    • 1,2-Benzisoxazol-3(2H)-one, 5-ethenyl-
    • Inchi: 1S/C9H7NO2/c1-2-6-3-4-8-7(5-6)9(11)10-12-8/h2-5H,1H2,(H,10,11)
    • InChI Key: HOTOBLXKOVSUGH-UHFFFAOYSA-N
    • SMILES: O1C2=C(C=C(C=C)C=C2)C(=O)N1

Computed Properties

  • Exact Mass: 161.048
  • Monoisotopic Mass: 161.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
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